Cas no 6938-51-8 (2-Octanol, 2-benzoate)

2-Octanol, 2-benzoate structure
2-Octanol, 2-benzoate structure
Product Name:2-Octanol, 2-benzoate
CAS No:6938-51-8
MF:C15H22O2
MW:234.333984851837
CID:516664
PubChem ID:243800
Update Time:2025-04-19

2-Octanol, 2-benzoate Chemical and Physical Properties

Names and Identifiers

    • 2-Octanol, 2-benzoate
    • octan-2-yl benzoate
    • 1,4-benzenedi-carboxylic acid diethyl ester
    • 1-Methylheptyl benzoate
    • 2-Octyl benzoate
    • AC1L6CDB
    • AC1Q5XZY
    • AGN-PC-008UFM
    • benzoic acid 1-methylheptyl ester
    • benzoic acid-(1-methyl-heptyl ester)
    • Benzoic acid, sec-octyl ester
    • di(2-ethylhexyl)terephthalate
    • SureCN1142467
    • A840205
    • NSC-53972
    • NSC67893
    • NSC-67893
    • NS00010800
    • benzoic acid 1-methyl-heptyl ester
    • SCHEMBL1142467
    • benzoic acid octan-2-yl ester
    • 1-Methylheptyl benzoate #
    • 6938-51-8
    • WARXKCSTKHDFFE-UHFFFAOYSA-N
    • DTXSID10288059
    • NSC53972
    • Inchi: 1S/C15H22O2/c1-3-4-5-7-10-13(2)17-15(16)14-11-8-6-9-12-14/h6,8-9,11-13H,3-5,7,10H2,1-2H3
    • InChI Key: WARXKCSTKHDFFE-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1)=O)C(C)CCCCCC

Computed Properties

  • Exact Mass: 234.16206
  • Monoisotopic Mass: 234.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: nothing
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
  • LogP: 4.20230
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